N-[4-(4-butanoylpiperazin-1-yl)phenyl]biphenyl-4-carboxamide

• Molecular Formula: C27H29N3O2
• Molecular Weight: 427.5 g/mol
• IUPAC Name: N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-phenylbenzamide
• InChI: InChI=1S/C27H29N3O2/c1-2-6-26(31)30-19-17-29(18-20-30)25-15-13-24(14-16-25)28-27(32)23-11-9-22(10-12-23)21-7-4-3-5-8-21/h3-5,7-16H,2,6,17-20H2,1H3,(H,28,32)
• InChI Key: ZWBKFYFMYIHJKT-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4

Description

N-[4-(4-butanoylpiperazin-1-yl)phenyl]biphenyl-4-carboxamide, also known as BPPB, is a chemical compound that has been studied for its potential therapeutic applications. BPPB is a piperazine derivative and belongs to the class of compounds known as antagonists of the 5-HT7 receptor. This receptor is involved in various physiological processes, including sleep, anxiety, and mood regulation. The synthesis of BPPB has been achieved through several methods, and its mechanism of action has been studied in detail.

Mechanism of Action

N-[4-(4-butanoylpiperazin-1-yl)phenyl]biphenyl-4-carboxamide is a selective antagonist of the 5-HT7 receptor, which is a G protein-coupled receptor that is widely expressed in the brain. The 5-HT7 receptor is involved in the regulation of various physiological processes, including mood, anxiety, and sleep. By blocking the 5-HT7 receptor, N-[4-(4-butanoylpiperazin-1-yl)phenyl]biphenyl-4-carboxamide modulates the activity of serotonin, a neurotransmitter that is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
N-[4-(4-butanoylpiperazin-1-yl)phenyl]biphenyl-4-carboxamide has been shown to have anxiolytic and antidepressant effects in preclinical studies. The compound has also been shown to improve sleep quality and reduce sleep latency in animal models. N-[4-(4-butanoylpiperazin-1-yl)phenyl]biphenyl-4-carboxamide has been found to modulate the activity of several neurotransmitters, including serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

N-[4-(4-butanoylpiperazin-1-yl)phenyl]biphenyl-4-carboxamide has several advantages for lab experiments, including its selectivity for the 5-HT7 receptor and its ability to modulate the activity of several neurotransmitters. However, the compound has some limitations, including its poor solubility in aqueous solutions and its potential toxicity at high doses.

Future Directions

The research on N-[4-(4-butanoylpiperazin-1-yl)phenyl]biphenyl-4-carboxamide is still in its early stages, and there are several future directions for its study. One possible direction is the investigation of its potential use in the treatment of other psychiatric disorders, such as schizophrenia and bipolar disorder. Another direction is the exploration of its mechanism of action in more detail, particularly its interaction with other neurotransmitter systems. Additionally, the development of more potent and selective 5-HT7 receptor antagonists could lead to the discovery of new therapeutic agents for the treatment of psychiatric disorders.

Synthesis Methods

N-[4-(4-butanoylpiperazin-1-yl)phenyl]biphenyl-4-carboxamide has been synthesized through several methods, including the reaction of 4-(4-butanoylpiperazin-1-yl)aniline with 4-bromo-1-biphenyl-4-carboxylic acid. The reaction is carried out in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The product is then purified through column chromatography to obtain N-[4-(4-butanoylpiperazin-1-yl)phenyl]biphenyl-4-carboxamide in high yield and purity.

Scientific Research Applications

N-[4-(4-butanoylpiperazin-1-yl)phenyl]biphenyl-4-carboxamide has been studied for its potential therapeutic applications, particularly in the treatment of psychiatric disorders such as depression and anxiety. The compound has been shown to have anxiolytic and antidepressant effects in preclinical studies. N-[4-(4-butanoylpiperazin-1-yl)phenyl]biphenyl-4-carboxamide has also been studied for its potential use in the treatment of sleep disorders, as the 5-HT7 receptor is involved in the regulation of sleep-wake cycles.